Cas no 137697-53-1 (Glycine, N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis-)
137697-53-1 structure
Product Name:Glycine, N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis-
CAS No:137697-53-1
MF:C12H14N4O4S2
MW:342.393959522247
CID:1245680
PubChem ID:71341691
Update Time:2025-04-20
Glycine, N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Glycine, N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis-
- 2-[[3-(carboxymethylcarbamothioylamino)phenyl]carbamothioylamino]acetic acid
- DTXSID50768567
- 137697-53-1
- 2,2'-[1,3-Phenylenebis(carbamothioylazanediyl)]diacetic acid
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- Inchi: 1S/C12H14N4O4S2/c17-9(18)5-13-11(21)15-7-2-1-3-8(4-7)16-12(22)14-6-10(19)20/h1-4H,5-6H2,(H,17,18)(H,19,20)(H2,13,15,21)(H2,14,16,22)
- InChI Key: IWNFBJWNUOKNTP-UHFFFAOYSA-N
- SMILES: S=C(NCC(=O)O)NC1C=CC=C(C=1)NC(NCC(=O)O)=S
Computed Properties
- Exact Mass: 342.04582
- Monoisotopic Mass: 342.04564729g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 187Ų
Experimental Properties
- PSA: 122.72
Glycine, N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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